
Technical Guide: 2-(2-Iodoethoxy)ethan-1-ol
(PEG2-Iodide)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-(2-Iodoethoxy)ethan-1-ol

CAS No.: 130536-69-5

Cat. No.: B3046791

Get Quote

Sourcing, Quality Assurance, and Application in Drug Discovery

Executive Summary
2-(2-Iodoethoxy)ethan-1-ol (CAS: 72531-53-4), often referred to as Diethylene glycol

monoiodide or 2-Iodo-PEG2-OH, is a critical bifunctional linker used in the synthesis of

Proteolysis Targeting Chimeras (PROTACs), Antibody-Drug Conjugates (ADCs), and

radiopharmaceuticals.[1] Its utility lies in its dual functionality: a highly reactive primary iodide

for electrophilic alkylation and a terminal hydroxyl group for further derivatization.

This guide provides a technical analysis of the supply landscape, price benchmarking, and self-

validating handling protocols to mitigate the stability risks associated with alkyl iodides.

Part 1: Chemical Profile & Critical Quality Attributes
(CQA)
Before sourcing, researchers must distinguish this specific "PEG2" variant from longer chain

analogs often conflated in search results.
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Attribute Specification

Chemical Name 2-(2-Iodoethoxy)ethan-1-ol

Common Aliases 2-Iodo-PEG2-OH; Diethylene glycol monoiodide

CAS Number
72531-53-4 (Note: distinct from the chloro-

analog 628-89-7)

Molecular Formula C₄H₉IO₂

Molecular Weight 216.02 g/mol

Physical State
Pale yellow to brown liquid (color depends on

iodine liberation)

Boiling Point
~85-90°C at 0.5 mmHg (High vacuum required

for distillation)

Core Instability

Photosensitivity: C-I bond cleavage releases I₂

(browning).[1][2][3][4][5][6][7][8][9][10]

Elimination: Basic conditions promote E2

elimination to vinyl ethers.

The Purity Trap: Common Impurities
When sourcing from Tier 2 or 3 suppliers, the following impurities are common due to

incomplete Finkelstein reactions or poor storage:

2-(2-Chloroethoxy)ethanol: The unreacted starting material (if made via Cl

I exchange). Hard to separate by flash chromatography due to similar polarity.

Diethylene Glycol: Result of hydrolysis.

Vinyl Ethers: Result of elimination under basic conditions or high heat.

Part 2: Sourcing Landscape & Price Analysis
The market for 2-(2-Iodoethoxy)ethan-1-ol is bifurcated between high-cost catalog suppliers

(guaranteed purity) and building-block specialists (variable purity).
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Supplier Tier Comparison
Tier

Supplier
Examples

Typical Scale
Est. Price
Range (USD/g)

Risk Profile

Tier 1: Global

Catalog

Sigma-Aldrich

(Merck), TCI
mg to 1g $150 - $300 / g

Low: High QA,

CoA provided,

cold chain

shipping.

Tier 2: BB

Specialists

Enamine, Combi-

Blocks, Ambeed
1g to 10g $40 - $90 / g

Medium:

Generally

reliable, but

batch variability

exists.

Tier 3: Bulk/CRO
Watson Int.,

BOC Sciences
>10g $15 - $35 / g

High: Requires

internal QC

validation

(NMR/LCMS)

upon receipt.

> Note: Prices fluctuate based on raw material costs (iodine) and stock availability. Prices

estimated for Q1 2025 budgeting.

Procurement Strategy: The "Make vs. Buy" Decision
For small scale (<500 mg), Tier 1 sourcing is recommended to save time. For >5g

requirements, the cost disparity suggests either buying from Tier 2 or synthesizing it in-house

from the inexpensive chloro-precursor (CAS 628-89-7).

Visualization: Procurement Decision Logic
The following diagram outlines the logical flow for determining the sourcing strategy based on

project phase and quantity.
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Requirement: PEG2-Iodide Quantity Needed?

< 1 gram

> 5 grams

Buy Tier 1 (Sigma/TCI)
High Cost / Low RiskSpeed Priority

Buy Tier 2 (Combi/Enamine)
Moderate Cost

Budget Priority

Standard

In-House Synthesis
(Finkelstein Rxn)

Cost Sensitive

Internal QC:
1H NMR + LCMS

Click to download full resolution via product page

Caption: Decision matrix for sourcing 2-(2-Iodoethoxy)ethan-1-ol balancing cost, scale, and

risk.

Part 3: Synthesis & Handling Protocol (Self-
Validating)
If sourcing is delayed or cost-prohibitive, the synthesis of 2-(2-Iodoethoxy)ethan-1-ol is a

standard Finkelstein reaction. This protocol includes built-in checkpoints to ensure integrity.

Reaction Scheme
Detailed Methodology
Precursors:

2-(2-Chloroethoxy)ethanol (CAS 628-89-7) - Cheap, stable.[1]

Sodium Iodide (NaI) - Dry, anhydrous.[11]

Step-by-Step Protocol:

Setup: Dissolve 2-(2-Chloroethoxy)ethanol (1.0 equiv) in anhydrous acetone (0.5 M

concentration).

Activation: Add Sodium Iodide (1.5 equiv). Validation: The solution should remain clear or

turn slightly yellow.
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Reflux: Heat to reflux (approx. 60°C) for 18–24 hours.

Observation: A white precipitate (NaCl) will form, indicating reaction progress.

Workup (Critical for Stability):

Filter off the NaCl solid.

Concentrate the filtrate.

Redissolve residue in DCM (Dichloromethane).

Wash 1: 10% Sodium Thiosulfate (

) solution. Why? This reduces any free Iodine (

, brown color) back to iodide, ensuring a colorless product.

Wash 2: Brine.[1]

Purification: If NMR shows >5% starting material, purify via silica flash chromatography

(Hexanes/Ethyl Acetate gradient).

Storage Protocol
Container: Amber glass vial (light protection).

Stabilizer: Add a small piece of activated Copper wire (scavenges free radicals/iodine).

Environment: Store at -20°C under Argon/Nitrogen.

Part 4: Application in PROTAC Synthesis
The primary utility of this linker is N-alkylation of E3 ligase ligands (e.g., Thalidomide

derivatives) or Target Protein ligands.

Standard N-Alkylation Workflow
Reagents: PEG2-Iodide, Base (
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or DIPEA), Solvent (DMF or MeCN).

Deprotonation: Stir the amine/amide-containing ligand with

(2.0 equiv) in DMF for 30 mins at RT.

Addition: Add 2-(2-Iodoethoxy)ethan-1-ol (1.2 equiv) dropwise.

Monitoring: Heat to 50–60°C. Monitor via LCMS.

Troubleshooting: If elimination (vinyl ether) is observed, lower temperature and switch to a

weaker base (

or DIPEA).

Visualization: Degradation & Impurity Pathways
Understanding how the molecule degrades helps in interpreting QC data.

2-(2-Iodoethoxy)ethan-1-ol
(Target Product)

Free Iodine (I2)
(Brown Coloration)

Homolytic Cleavage

Vinyl Ether Derivative
(Elimination Product)

E2 Elimination (-HI)

Light / Heat Strong Base / Heat

Click to download full resolution via product page

Caption: Common degradation pathways. Avoid light to prevent I2 formation; avoid harsh bases

to prevent elimination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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